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Compound of Interest

Compound Name: 3-Maleimidobenzoic acid

Cat. No.: B556600 Get Quote

An In-depth Technical Guide to 3-Maleimidobenzoic Acid: Structure, Properties, and

Applications

Introduction
3-Maleimidobenzoic acid is a heterobifunctional crosslinking reagent that has become an

indispensable tool in the fields of biochemistry, drug development, and diagnostics.[1] Its

unique structure, featuring two distinct reactive moieties, allows for the precise and stable

covalent linkage of biomolecules, such as proteins and antibodies.[1] This capability is

fundamental to the construction of complex bioconjugates, including antibody-drug conjugates

(ADCs), and the development of sensitive diagnostic assays.[2][3] This guide provides a

comprehensive overview of the structure, properties, and core applications of 3-
Maleimidobenzoic acid for researchers, scientists, and professionals in drug development.

Core Structure and Physicochemical Properties
3-Maleimidobenzoic acid, with the chemical formula C₁₁H₇NO₄, possesses a distinctive

architecture comprising a maleimide group and a benzoic acid group.[1] This dual functionality

is the key to its versatility as a crosslinker. The maleimide group demonstrates high reactivity

towards sulfhydryl (thiol) groups, commonly found in the cysteine residues of proteins, while the

carboxylic acid group serves as an attachment point for a wide range of molecules.[4]

A summary of its key physicochemical properties is presented below.
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Table 1: Physicochemical Properties of 3-Maleimidobenzoic Acid

Property Value Reference

Synonyms

3-(2,5-Dioxo-2,5-dihydro-1H-

pyrrol-1-yl)benzoic acid, N-(3-

Benzoic acid)maleimide

[1]

CAS Number 17057-07-7 [1]

Molecular Formula C₁₁H₇NO₄ [1]

Molecular Weight 217.18 g/mol [1]

Appearance Light yellow powder [1]

Purity ≥ 95% (NMR) [1]

MDL Number MFCD00022572 [1]

Below is a diagram illustrating the chemical structure of 3-Maleimidobenzoic acid.
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Maleimide Group
(on 3-Maleimidobenzoic acid)

Stable Thioether Bond
(Thiosuccinimide Adduct)

 + Thiol
(Michael Addition)

pH 6.5 - 7.5

Sulfhydryl (Thiol) Group
(e.g., on a protein's cysteine residue)
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Start: Prepare Protein A
(with primary amines)

Activate 3-Maleimidobenzoic Acid
(with EDC/NHS)

React Activated Crosslinker with Protein A
(forms Amide Bond)

Purify Maleimide-Activated Protein A
(e.g., Dialysis)

React Maleimide-Activated Protein A with Protein B
(forms Thioether Bond)

Prepare Protein B
(with free sulfhydryl group)

Quench Reaction
(add excess thiol)

Purify Final Conjugate
(e.g., Chromatography)

End: Purified A-B Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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